Cas no 1805205-96-2 (6-(Difluoromethyl)-2-hydroxy-4-nitropyridine-3-acetonitrile)

• Product Name: 6-(Difluoromethyl)-2-hydroxy-4-nitropyridine-3-acetonitrile
• CAS No: 1805205-96-2
• MF: C₈H₅F₂N₃O₃
• MW: 229.140408277512
• CID: 4888667
• Update Time: 2025-10-29

6-(Difluoromethyl)-2-hydroxy-4-nitropyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-hydroxy-4-nitropyridine-3-acetonitrile

• Inchi： 1S/C8H5F2N3O3/c9-7(10)5-3-6(13(15)16)4(1-2-11)8(14)12-5/h3,7H,1H2,(H,12,14)
• InChI Key： JBQMYIUKHVJWJA-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(CC#N)C(N1)=O)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 453
• XLogP3: 0
• Topological Polar Surface Area: 98.7

Additional information on 6-(Difluoromethyl)-2-hydroxy-4-nitropyridine-3-acetonitrile

Introduction to 6-(Difluoromethyl)-2-hydroxy-4-nitropyridine-3-acetonitrile (CAS No. 1805205-96-2)

6-(Difluoromethyl)-2-hydroxy-4-nitropyridine-3-acetonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1805205-96-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the nitropyridine class, characterized by its nitro and hydroxyl functional groups, which contribute to its unique reactivity and potential biological activity. The presence of a difluoromethyl group further enhances its chemical profile, making it a valuable intermediate in synthetic chemistry and drug development.

The structural framework of 6-(Difluoromethyl)-2-hydroxy-4-nitropyridine-3-acetonitrile consists of a pyridine core substituted with a hydroxyl group at the 2-position, a nitro group at the 4-position, and an acetonitrile moiety at the 3-position. The difluoromethyl substituent at the 6-position introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule. This structural arrangement makes it an attractive candidate for further derivatization and exploration of its pharmacological properties.

In recent years, there has been growing interest in nitropyridine derivatives due to their demonstrated efficacy in various therapeutic applications. The nitro group, in particular, is known for its ability to participate in redox reactions, which can be exploited for developing novel antimicrobial and anticancer agents. Additionally, the hydroxyl and acetonitrile functional groups provide multiple sites for chemical modification, enabling the synthesis of diverse analogues with tailored biological activities.

One of the most compelling aspects of 6-(Difluoromethyl)-2-hydroxy-4-nitropyridine-3-acetonitrile is its potential as a building block for more complex pharmacophores. Researchers have leveraged its scaffold to develop compounds with enhanced binding affinity and selectivity for target enzymes and receptors. For instance, studies have shown that nitropyridine derivatives can exhibit inhibitory effects on kinases and other enzymes involved in signal transduction pathways. The difluoromethyl group, in particular, has been shown to improve metabolic stability and binding interactions in drug candidates.

The synthesis of 6-(Difluoromethyl)-2-hydroxy-4-nitropyridine-3-acetonitrile typically involves multi-step organic transformations, starting from commercially available pyridine precursors. Key steps include nitration to introduce the nitro group at the 4-position, followed by selective hydroxylation at the 2-position. The final step involves nitrile formation at the 3-position, often through cyanation reactions. The introduction of the difluoromethyl group can be achieved through halogen-metal exchange followed by quenching with a difluoromethanol derivative or through other fluorination strategies.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. For example, transition-metal-catalyzed reactions have been employed to streamline certain steps in the synthesis, reducing reaction times and improving yields. These improvements are crucial for facilitating further research and development efforts involving 6-(Difluoromethyl)-2-hydroxy-4-nitropyridine-3-acetonitrile.

Beyond its pharmaceutical applications, this compound has also shown promise in agrochemical research. Nitropyridine derivatives have been investigated as potential herbicides and fungicides due to their ability to disrupt essential biological processes in plants and fungi. The presence of multiple functional groups in 6-(Difluoromethyl)-2-hydroxy-4-nitropyridine-3-acetonitrile allows for fine-tuning of its biological activity, making it a versatile tool for developing novel crop protection agents.

In conclusion, 6-(Difluoromethyl)-2-hydroxy-4-nitropyridine-3-acetonitrile (CAS No. 1805205-96-2) is a structurally complex and functionally diverse compound with significant potential in pharmaceutical and agrochemical research. Its unique combination of functional groups makes it a valuable intermediate for synthesizing novel bioactive molecules. As synthetic methodologies continue to evolve, further exploration of this compound's properties and applications is anticipated to yield groundbreaking advancements in drug discovery and crop protection technologies.